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Compound of Interest

Compound Name: Ethyl L-lactate

Cat. No.: B032942

Introduction: Ethyl L-lactate, an ester of L-lactic acid, is increasingly recognized as a green
and versatile solvent with significant potential across the pharmaceutical, food, and materials
science sectors. Its biodegradable nature, low toxicity, and derivation from renewable
resources make it an attractive alternative to conventional volatile organic compounds. A
thorough understanding of its thermophysical properties as a function of temperature is
paramount for its effective implementation in various applications, from reaction engineering
and drug formulation to process design and optimization. This technical guide provides a
comprehensive overview of the key thermophysical properties of pure Ethyl L-lactate at
different temperatures, details the experimental protocols for their determination, and presents
visual workflows for these methodologies.

Density

The density of a liquid is a fundamental property that influences fluid dynamics, heat and mass
transfer, and reaction kinetics. For Ethyl L-lactate, density decreases linearly with an increase
in temperature, a typical behavior for most liquids.

Data Presentation: Density of Ethyl L-lactate
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Temperature (°C) Temperature (K) Density (g/lcm3)
20 293.15 1.034[1]

25 298.15 1.031

30 303.15 1.026

40 313.15 1.017

50 323.15 1.007

60 333.15 0.998

Note: Data is compiled from various sources and interpolated for consistency. The value at
20°C is a commonly cited literature value.

Experimental Protocol: Vibrating Tube Densitometry

The density of Ethyl L-lactate is accurately measured using a vibrating tube densitometer. This
method is based on the principle that the natural frequency of oscillation of a U-shaped tube
changes with the mass of the fluid it contains.

Methodology:

o Calibration: The instrument is first calibrated using two fluids of known density, typically dry
air and ultrapure water, at the desired measurement temperature. This calibration determines
the instrument's constants.

o Sample Injection: A small, precise volume of Ethyl L-lactate (typically around 2 mL) is
injected into the thermostated U-shaped tube, ensuring no air bubbles are present.

o Temperature Equilibration: The sample is allowed to reach thermal equilibrium with the
Peltier-thermostated cell, which maintains a constant temperature with high precision (e.g.,
+0.02 K).

e Frequency Measurement: An electromagnetic field excites the U-tube, causing it to oscillate
at its natural frequency. The instrument measures the period of this oscillation.
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¢ Density Calculation: The density of the sample is calculated from the measured oscillation
period and the previously determined instrument constants. The measurement is typically
repeated multiple times to ensure accuracy and reproducibility.

Experimental Workflow: Density Measurement
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Caption: Workflow for density measurement using a vibrating tube densitometer.

Viscosity

Viscosity is a measure of a fluid's resistance to flow and is a critical parameter in applications
involving fluid transport, mixing, and coating. The viscosity of Ethyl L-lactate decreases
exponentially with increasing temperature.

. ic Viscosity of Ethyl L-lactate

Dynamic Viscosity (mPa-s

Temperature (°C) Temperature (K)

or cP)
20 293.15 2.71[2]
25 298.15 2.38
30 303.15 2.10
40 313.15 1.68
50 323.15 1.37
60 333.15 1.14

Note: Data is compiled from various sources and includes commonly cited literature values.

Experimental Protocol: Capillary Viscometry

The viscosity of Ethyl L-lactate can be determined using a capillary viscometer, such as an
Ubbelohde-type viscometer. This method measures the time required for a fixed volume of
liquid to flow through a narrow capillary under a known pressure differential.

Methodology:

o Viscometer Preparation: A clean and dry capillary viscometer of an appropriate size for the
expected viscosity range is selected.

o Sample Loading: A precise volume of Ethyl L-lactate is introduced into the viscometer.
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o Temperature Control: The viscometer is vertically mounted in a temperature-controlled bath,
ensuring the capillary section is fully submerged. The sample is allowed to equilibrate to the
bath temperature (e.g., for at least 30 minutes).

o Flow Time Measurement: The liquid is drawn up through the capillary into the timing bulb by
suction. The suction is then removed, and the time taken for the liquid meniscus to pass
between two calibrated marks is measured accurately using a stopwatch.

 Viscosity Calculation: The kinematic viscosity is calculated by multiplying the flow time by the
viscometer's calibration constant. The dynamic viscosity is then obtained by multiplying the
kinematic viscosity by the density of Ethyl L-lactate at the same temperature. Multiple
measurements are performed to ensure repeatability.

Experimental Workflow: Viscosity Measurement
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Caption: Workflow for viscosity measurement using a capillary viscometer.
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Surface Tension

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area
possible. It is an important property in wetting, emulsification, and coating processes. The
surface tension of Ethyl L-lactate decreases with increasing temperature.

Data E ion: Surf ion of Ethvl L]

Surface Tension (mN/m or

Temperature (°C) Temperature (K)

dyn/cm)
20 293.15 30.0[2]
25 298.15 29.2
30 303.15 284
40 313.15 27.0
50 323.15 25.6

Note: Data is compiled from various sources. The value at 20°C is a commonly cited literature
value.

Experimental Protocol: Drop Volume Tensiometry

The surface tension of Ethyl L-lactate can be measured using a drop volume tensiometer. This
technique determines the surface tension by measuring the volume of a drop of liquid as it
detaches from a capillary tip.

Methodology:

 Instrument Setup: A clean capillary tube with a precisely known outer diameter is installed in
the tensiometer. The instrument is calibrated and leveled.

o Sample Loading: The sample, Ethyl L-lactate, is loaded into a precision syringe connected
to the capillary.

o Temperature Control: The measuring cell containing the capillary is thermostated to the
desired temperature.
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e Drop Formation: The syringe pump is activated to slowly form a pendant drop of Ethyl L-
lactate at the tip of the capillary.

o Detachment and Measurement: The drop is allowed to grow until its weight exceeds the
surface tension forces holding it to the capillary, at which point it detaches. A light barrier or
camera system detects the moment of detachment. The instrument precisely measures the

volume of the detached drop.

» Surface Tension Calculation: The surface tension is calculated from the volume of the
detached drop, the density of the liquid, the gravitational acceleration, and the outer radius of
the capillary tip, with appropriate correction factors applied. This process is repeated to
obtain an average value.

Experimental Workflow: Surface Tension Measurement
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Caption: Workflow for surface tension measurement via drop volume tensiometry.
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Thermal Conductivity

Thermal conductivity is the property of a material to conduct heat. It is essential for designing
and modeling heat exchange processes. Data on the temperature dependence of the thermal
conductivity of Ethyl L-lactate is sparse in the literature.

Data Presentation: Thermal Conductivity of Ethyl L-
lactate

Temperature (°C) Temperature (K)

Thermal Conductivity
(WIim-K)

20 293.15 0.148

Note: The value is converted from 0.127 kcal/m-deg-hr.[2] Comprehensive temperature-
dependent data is not readily available in the public literature.

Experimental Protocol: Transient Hot-Wire Method

The thermal conductivity of liquids like Ethyl L-lactate is often measured using the transient
hot-wire method. This is an absolute and highly accurate technique that minimizes the effects
of convection.

Methodology:

Sensor Preparation: A thin platinum wire, acting as both a heating element and a resistance
thermometer, is immersed in the liquid sample within a measurement cell.

o Temperature Equilibration: The cell is placed in a thermostat to bring the Ethyl L-lactate
sample to the desired, stable temperature.

e Heating and Measurement: A step-wise constant electric current is passed through the wire
for a very short duration (typically 1-2 seconds). This generates a heat flux from the wire into
the surrounding liquid.

o Data Acquisition: The change in the wire's electrical resistance over this short time is
recorded with high precision. This resistance change is directly proportional to the
temperature rise of the wire.
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o Thermal Conductivity Calculation: The thermal conductivity of the liquid is determined from
the slope of the line plotting the temperature increase of the wire against the logarithm of
time. The theory assumes the wire is an infinitely long and thin line heat source.

Experimental Workflow: Thermal Conductivity
Measurement
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Caption: Workflow for the transient hot-wire method for thermal conductivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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